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Compound of Interest

Compound Name: 1-(1H-Pyrazol-1-yl)ethanone

Cat. No.: B161398

A Technical Overview of 1-(1H-Pyrazol-1-
yl)ethanone

This guide provides essential technical data on 1-(1H-Pyrazol-1-yl)ethanone, a heterocyclic
organic compound. The information is intended for researchers, scientists, and professionals in
drug development who may be interested in its chemical and physical properties for synthesis
and analysis.

Core Chemical Properties

1-(1H-Pyrazol-1-yl)ethanone is a chemical compound with the systematic name 1-(1H-
pyrazol-1-yl)ethanone[1]. Its fundamental properties, including molecular formula and weight,
are crucial for any quantitative experimental work.

The molecular formula of this compound is C5SH6N20[1][2][3][4]. This indicates that each
molecule is composed of five carbon atoms, six hydrogen atoms, two nitrogen atoms, and one
oxygen atom. The molecular weight has been determined to be 110.11 g/mol [2][4].

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of 1-(1H-
Pyrazol-1-yl)ethanone.
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Property Value Source
Molecular Formula C5H6N20 [L1121[31[4]
Molecular Weight 110.11 g/mol [2][4]
Density 1.14 g/cm3 [3][4]
Boiling Point 197.9 °C at 760 mmHg [3][4]
Flash Point 73.5°C [31[4]
CAS Number 10199-64-1 [1112114]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific analytical procedures for 1-(1H-
Pyrazol-1-yl)ethanone are not extensively detailed in publicly available safety data sheets or
chemical supplier databases. Researchers planning to work with this compound would typically
develop specific protocols based on established principles of organic synthesis and analytical
chemistry, tailored to their research objectives. Standard laboratory safety procedures should
be followed, as the compound is classified as a skin and eye irritant[2].

Structural and Property Relationship

The relationship between the compound's identity, its atomic composition (formula), and its
molar mass (molecular weight) is a fundamental concept in chemistry. The diagram below
illustrates this logical connection.
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Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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